N-(4-chloro-1,3-benzothiazol-2-yl)-4-[methyl(phenyl)sulfamoyl]benzamide

• IUPAC Name: N-(4-chloro-1,3-benzothiazol-2-yl)-4-[methyl(phenyl)sulfamoyl]benzamide
• InChI: InChI=1S/C21H16ClN3O3S2/c1-25(15-6-3-2-4-7-15)30(27,28)16-12-10-14(11-13-16)20(26)24-21-23-19-17(22)8-5-9-18(19)29-21/h2-13H,1H3,(H,23,24,26)
• InChI Key: DNMKAIAQVKJGFA-UHFFFAOYSA-N
• Canonical SMILES: CN(C1=CC=CC=C1)S(=O)(=O)C2=CC=C(C=C2)C(=O)NC3=NC4=C(S3)C=CC=C4Cl
• Molecular Formula: C21H16ClN3O3S2
• Molecular Weight: 458.0 g/mol

Description

N-(4-chloro-1,3-benzothiazol-2-yl)-4-[methyl(phenyl)sulfamoyl]benzamide, also known as CBB1007, is a synthetic compound that has shown potential as an anti-cancer agent. It belongs to the class of benzothiazole sulfonamide derivatives and has been found to inhibit the growth of various cancer cell lines in vitro and in vivo.

Scientific Research Applications

Anticancer Potential

The synthesis of indapamide derivatives, including compounds structurally related to "N-(4-chloro-1,3-benzothiazol-2-yl)-4-[methyl(phenyl)sulfamoyl]benzamide," has shown promising anticancer activity. For instance, one study identified derivatives demonstrating proapoptotic activity against melanoma cell lines, indicating their potential as anticancer agents. These compounds were evaluated for their ability to inhibit human carbonic anhydrase isoforms, with certain derivatives showing significant inhibitory effects, which is crucial for cancer treatment strategies (Yılmaz et al., 2015).

Antibacterial Applications

Another research avenue explores the antibacterial properties of benzothiazole derivatives. A study synthesized N-(Benzothiazol-2-yl)-4-chlorobenzenesulphonamide and its metal complexes, showing enhanced antibacterial activity against various strains, including Escherichia coli and Staphylococcus aureus. This highlights the compound's potential in developing new antibacterial agents (Obasi et al., 2017).

Antimicrobial and Anticonvulsant Effects

Compounds bearing the benzothiazole moiety have also been investigated for their antimicrobial and anticonvulsant activities. For example, a series of benzothiazole derivatives were synthesized and exhibited significant antimicrobial properties, suggesting their utility in combating infectious diseases. Additionally, some derivatives demonstrated anticonvulsant effects, further emphasizing the chemical's versatility in drug development (Patel et al., 2009).

Microbial Transformation and Environmental Impact

The microbial transformation of benzothiazole-related compounds has been studied to understand their degradation and environmental impact. Research into the degradation of similar structures by Streptomyces species sheds light on potential pathways for environmental detoxification and the biocompatibility of these compounds (Stumpf et al., 2004).